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Compound of Interest

Compound Name: Pyraclonil

Cat. No.: B1679897

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive ecotoxicological assessment of the herbicide Pyraclonil
and its primary metabolites. Pyraclonil is a protoporphyrinogen oxidase (PPO) inhibitor,
belonging to the HRAC Group 14 (or E). This class of herbicides acts by disrupting the
chlorophyll and heme biosynthesis pathway in susceptible plants, leading to rapid cellular
damage. This guide offers a comparative analysis of Pyraclonil's ecotoxicological profile
against other PPO-inhibiting herbicides, supported by available experimental data.

Executive Summary

Pyraclonil is a selective, pre-emergence and early post-emergence herbicide used for the
control of broadleaf weeds and sedges in rice cultivation. Its environmental fate is
characterized by moderate persistence in soil and aquatic environments, with degradation
occurring through aerobic and anaerobic pathways. Key metabolites of concern identified in
environmental fate studies include M-1 (N-methyl), M-6 (N-methyl amide), M-11 (N-allyl), and
amidepyraclonil. While Pyraclonil itself demonstrates a certain level of toxicity to non-target
organisms, its metabolites, particularly M-1 and M-11, are also of ecotoxicological relevance.

Comparative Ecotoxicological Data

The following tables summarize the available quantitative data on the ecotoxicity of Pyraclonil
and other selected PPO-inhibiting herbicides. It is important to note that direct comparisons
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should be made with caution, as data are compiled from various sources and experimental
conditions may differ.

Table 1: Acute Toxicity of Pyraclonil and Other PPO-Inhibiting Herbicides to Non-Target
Organisms
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Value (mg/kg

Chemical Organism Endpoint Source
or mg/L)
Pyraclonil Mouse (oral) LD50 > 877 [1]
Bobwhite quail
LD50 > 2160 [1]
(oral)
Fomesafen Rat (oral) LD50 1250 [2]
Bobwhite quail
LD50 > 5000 [2]
(oral)
Rainbow trout
LC50 100 [2]
(96h)
Daphnia magna
EC50 33
(48h)
Saflufenacil Rat (oral) LD50 > 2000
Rat (dermal) LD50 > 2000
Rainbow trout
LC50 >112
(96h)
Daphnia magna
EC50 > 98
(48h)
Butafenacil Rat (oral) LD50 > 5000
Rainbow trout
LC50 0.0025
(96h)
Daphnia magna
EC50 0.0078
(48h)
Carfentrazone-
Rat (oral) LD50 > 5000
ethyl
Bobwhite quail
LD50 > 2250

(oral)
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Rainbow trout
(96h)

LC50 1.6

Daphnia magna
(48h)

EC50 9.8

Table 2: Chronic Toxicity of Pyraclonil and Other PPO-Inhibiting Herbicides to Non-Target

Organisms
. . . Value (mg/kg
Chemical Organism Endpoint Source
bwl/day)
) Rat (Chronic Data not
Pyraclonil ) NOAEL ]
dietary) available
Rat (2-year
Fomesafen ] NOAEL 5
dietary)
Dog (1-year
_ 9Ly NOAEL 1
dietary)
_ Rat (2- NOAEL
Saflufenacil ) 15
generation) (parental)
Rat (2- NOAEL .
generation) (offspring)
) Rat (2-year
Butafenacil ) NOAEL 1.2
dietary)
Carfentrazone- Rat (2-year
_ NOAEL 3
ethyl dietary)

Table 3: Ecotoxicity of Pyraclonil Metabolites
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Metabolite Organism Endpoint Value Source
Data not
M-1 _
available
Data not
M-11 _
available
Data not
M-6 _
available
Data not

Amidepyraclonil )
available

Note: Specific ecotoxicity data for the metabolites of Pyraclonil on non-target organisms are
not readily available in the public domain. Regulatory assessments indicate that M-1 and M-11
are residues of concern in drinking water.

Experimental Protocols

The ecotoxicological data presented in this guide are derived from studies conducted following
standardized guidelines, primarily those established by the Organisation for Economic Co-
operation and Development (OECD). Below are detailed methodologies for key experiments
typically cited in such assessments.

Acute Oral Toxicity in Rodents (e.g., Rat, Mouse) - OECD
Guideline 420 (Acute Oral Toxicity - Fixed Dose
Procedure)

o Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats or CD-1 mice),

nulliparous and non-pregnant females.

e Housing and Feeding: Animals are housed in standard laboratory conditions with a 12-hour
light/dark cycle and controlled temperature and humidity. Standard laboratory diet and water
are provided ad libitum.
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Dose Administration: The test substance (Pyraclonil or other herbicide) is administered by
gavage in a single dose. The dose is selected from a series of fixed dose levels (5, 50, 300,
and 2000 mg/kg body weight).

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for at least 14 days.

Endpoint: The LD50 (median lethal dose) is determined based on the observed mortality at
the different dose levels.

Aquatic Toxicity Testing - Fish Acute Toxicity Test
(OECD Guideline 203)

Test Organism: A standard fish species such as Rainbow trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

Test Conditions: Fish are maintained in a flow-through or semi-static system with controlled
water quality parameters (temperature, pH, dissolved oxygen).

Exposure: Fish are exposed to a range of concentrations of the test substance for 96 hours.
A control group is maintained in water without the test substance.

Observations: Mortality and any sublethal effects (e.g., abnormal behavior, discoloration) are
recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 (median lethal concentration) at 96 hours is calculated using statistical
methods such as probit analysis.

Aquatic Toxicity Testing - Daphnia sp. Acute
Immobilisation Test (OECD Guideline 202)

Test Organism: Young female Daphnia magna (less than 24 hours old).

Test Conditions: Daphnids are exposed to the test substance in a static system for 48 hours
under controlled temperature and light conditions.
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Exposure: A series of concentrations of the test substance are prepared in a suitable
medium.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The EC50 (median effective concentration) for immobilization at 48 hours is
calculated.

Soil Microcosm Study for Herbicide Degradation

Soil Collection and Preparation: Soil is collected from a relevant agricultural field, sieved to
remove large debris, and characterized for its physical and chemical properties (e.g., texture,
pH, organic matter content).

Microcosm Setup: A known amount of soil is placed in individual containers (microcosms).
The soil moisture is adjusted to a specific level (e.g., 40-60% of water holding capacity).

Herbicide Application: The test herbicide is applied to the soil surface at a concentration
relevant to its field application rate.

Incubation: The microcosms are incubated in the dark at a constant temperature for a
specified period (e.g., up to 120 days).

Sampling and Analysis: Soil samples are collected at regular intervals and analyzed for the
concentration of the parent herbicide and its metabolites using techniques such as High-
Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Endpoint: The dissipation half-life (DT50) of the herbicide in the soil is calculated.

Visualizations
Signaling Pathway of PPO-Inhibiting Herbicides
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Caption: PPO Inhibition Pathway.

General Experimental Workflow for Aquatic Ecotoxicity
Testing
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Caption: Aquatic Ecotoxicity Workflow.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1679897?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Logical Relationship of Pyraclonil and its Metabolites in
the Environment
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Caption: Pyraclonil Environmental Fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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